Cas no 941940-47-2 (3-chloro-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide)

• Product Name: 3-chloro-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide
• CAS No: 941940-47-2
• MF: C₂₀H₂₃ClN₂O₃
• MW: 374.8612
• CID: 5460720
• Update Time: 2025-06-09

3-chloro-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[2-(3-methoxyphenyl)-2-morpholin-4-ylethyl]benzamide
• 3-chloro-N-(2-(3-methoxyphenyl)-2-morpholinoethyl)benzamide
• VU0504378-1
• 3-chloro-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide

• Inchi： 1S/C20H23ClN2O3/c1-25-18-7-3-4-15(13-18)19(23-8-10-26-11-9-23)14-22-20(24)16-5-2-6-17(21)12-16/h2-7,12-13,19H,8-11,14H2,1H3,(H,22,24)
• InChI Key： UOJZUNFZZGFNEF-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C(=C1[H])C(N([H])C([H])([H])C([H])(C1C([H])=C([H])C([H])=C(C=1[H])OC([H])([H])[H])N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 445
• XLogP3: 3
• Topological Polar Surface Area: 50.8

Additional information on 3-chloro-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide

Introduction to 3-Chloro-N-2-(3-Methoxyphenyl)-2-(Morpholin-4-yl)ethylbenzamide (CAS No. 941940-47-2)

3-Chloro-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide (CAS No. 941940-47-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a benzamide derivative characterized by a unique combination of functional groups, including a chloro substituent, a methoxyphenyl moiety, and a morpholine ring. These structural features contribute to its potential biological activities and therapeutic applications.

The molecular structure of 3-chloro-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide is of particular interest due to its complexity and the presence of multiple functional groups that can interact with various biological targets. The chloro substituent on the benzene ring can influence the compound's lipophilicity and electronic properties, while the methoxyphenyl group can enhance its solubility and stability. The morpholine ring, a common motif in many bioactive molecules, provides additional flexibility and hydrogen-bonding capabilities, which are crucial for receptor binding and biological activity.

Recent studies have explored the potential of 3-chloro-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-chloro-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide has also been investigated for its potential neuroprotective properties. Preclinical studies in animal models have demonstrated that this compound can reduce oxidative stress and neuronal damage, suggesting its potential use in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these neuroprotective effects is thought to involve the modulation of intracellular signaling pathways and the reduction of oxidative stress.

In addition to its therapeutic applications, 3-chloro-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide has been studied for its pharmacokinetic properties. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug development. Its oral bioavailability is relatively high, and it shows good plasma stability, making it a viable candidate for further clinical evaluation.

The safety profile of 3-chloro-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide has also been assessed in preclinical studies. Toxicity assays have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further safety studies are necessary to ensure its suitability for human use.

In conclusion, 3-chloro-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide (CAS No. 941940-47-2) is a promising compound with a diverse range of potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, this compound holds significant promise for addressing unmet medical needs in various disease areas.